Cas no 1407077-63-7 ([(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)
[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS013548139
- 1407077-63-7
- [(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
- EN300-840663
- [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
-
- Inchi: 1S/C17H26BrNO/c1-13-3-5-14(6-4-13)9-10-19-12-15-11-16(18)7-8-17(15)20-2/h7-8,11,13-14,19H,3-6,9-10,12H2,1-2H3
- InChI Key: QCVUVNWDXWEZCL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)CNCCC1CCC(C)CC1)OC
Computed Properties
- Exact Mass: 339.11978g/mol
- Monoisotopic Mass: 339.11978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 21.3Ų
[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840663-0.05g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 0.05g |
$468.0 | 2025-02-21 | |
| Enamine | EN300-840663-0.1g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 0.1g |
$490.0 | 2025-02-21 | |
| Enamine | EN300-840663-0.25g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 0.25g |
$513.0 | 2025-02-21 | |
| Enamine | EN300-840663-0.5g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 0.5g |
$535.0 | 2025-02-21 | |
| Enamine | EN300-840663-1.0g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 1.0g |
$557.0 | 2025-02-21 | |
| Enamine | EN300-840663-2.5g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 2.5g |
$1089.0 | 2025-02-21 | |
| Enamine | EN300-840663-5.0g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 5.0g |
$1614.0 | 2025-02-21 | |
| Enamine | EN300-840663-10.0g |
[(5-bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine |
1407077-63-7 | 95.0% | 10.0g |
$2393.0 | 2025-02-21 |
[(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
Comprehensive Guide to [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7)
The compound [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7) is a specialized organic molecule with a unique structural framework. This amine derivative features a brominated methoxyphenyl group and a methylcyclohexyl ethyl moiety, making it a subject of interest in pharmaceutical and chemical research. Its molecular structure offers potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and receptor modulators.
One of the key features of [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is its selective binding properties. Researchers have explored its potential as a ligand for various biological targets, including G-protein-coupled receptors (GPCRs). The presence of the bromo and methoxy substituents enhances its electronic and steric properties, which can influence its interaction with biological systems. This makes it a valuable candidate for medicinal chemistry studies.
In recent years, the demand for novel amine compounds like [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine has surged, driven by advancements in drug discovery and neuroscience research. Scientists are particularly interested in its potential role in addressing neurological disorders, such as depression, anxiety, and neurodegenerative diseases. The compound's structural versatility allows for further derivatization, enabling the synthesis of analogs with improved pharmacological profiles.
The synthesis of [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine typically involves multi-step organic reactions, including alkylation and reductive amination. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1407077-63-7 serves as a unique identifier in chemical databases, facilitating its procurement and research applications. Laboratories specializing in custom synthesis often provide this compound to meet the growing demand from academic and industrial researchers.
From a market perspective, [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is part of a broader trend toward specialty chemicals in the pharmaceutical industry. Its niche applications make it a high-value product for suppliers catering to drug development and biochemical research. As the industry shifts toward personalized medicine, compounds like this are gaining attention for their potential to target specific pathways with minimal side effects.
For researchers working with [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity.
In conclusion, [(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407077-63-7) represents a promising compound in the realm of medicinal chemistry and neuroscience. Its unique structure and potential applications make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties, this compound is likely to play a significant role in future drug discovery efforts.
1407077-63-7 ([(5-Bromo-2-methoxyphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)